N-(5-Thiophen-2-yl-1,2,4-oxadiazol-3-yl)prop-2-enamide

• IUPAC Name: N-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C9H7N3O2S/c1-2-7(13)10-9-11-8(14-12-9)6-4-3-5-15-6/h2-5H,1H2,(H,10,12,13)
• InChI Key: LASBWVUWOFSOTH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=NOC(=N1)C2=CC=CS2
• Molecular Formula: C9H7N3O2S
• Molecular Weight: 221.24 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The oxadiazoles, 1,2,5-oxadiazole, 1,2,4-oxadiazole, 1,3,4-oxadiazole, and 1,2,3-oxadiazole, are regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles vary depending on the substituents in the oxadiazole ring. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Mechanism of Action

While the specific mechanism of action for “N-(5-Thiophen-2-yl-1,2,4-oxadiazol-3-yl)prop-2-enamide” is not available, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. In addition to medicinal application, these heterocycles were utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.